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Compound of Interest

Compound Name: 2,4,6-Triethylaniline

Cat. No.: B3049202 Get Quote

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Foundational Principles: The "Frustration" Leading
to Reactivity
The concept of a Frustrated Lewis Pair (FLP) represents a paradigm shift in catalysis, moving

beyond the traditional reliance on transition metals for the activation of small, kinetically stable

molecules. An FLP consists of a Lewis acid and a Lewis base that, due to significant steric

hindrance, are prevented from forming a classic dative bond or "adduct".[1] This unquenched

reactivity, a state of perpetual "frustration," leaves the acidic and basic centers available to

cooperatively interact with a third substrate molecule.

The quintessential reaction of an FLP is the heterolytic cleavage of dihydrogen (H₂). The Lewis

base, with its available lone pair, attacks one hydrogen atom, while the electron-deficient Lewis

acid accepts the hydride (H⁻) from the other. This process generates a zwitterionic salt,

effectively "activating" H₂ for subsequent reactions like hydrogenation. This principle extends to

other small molecules such as CO₂, SO₂, N₂O, alkenes, and alkynes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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